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Compound of Interest

Compound Name: Antibacterial agent 140 chloride

Cat. No.: B15568567 Get Quote

An in-depth guide to Antibacterial Agent 140 Chloride (Ru2), a novel photosensitizer for the

targeted detection and elimination of Gram-positive bacteria.

Introduction
Antibacterial agent 140 chloride, referred to in scientific literature as Ru2, is a pioneering

ruthenium-based photosensitizer with aggregation-induced emission (AIEgen) properties.[1][2]

This compound has demonstrated significant potential for both the detection and treatment of

infections caused by Gram-positive (G+) bacteria.[1][2] Its unique mechanism of action involves

a specific interaction with lipoteichoic acids (LTA) present in the cell walls of Gram-positive

bacteria, leading to selective accumulation and light-activated antibacterial activity.[1][2] This

technical guide provides a comprehensive overview of the chemical properties, mechanism of

action, and experimental data related to Antibacterial Agent 140 Chloride.

Chemical Properties
While the exact CAS number for "Antibacterial agent 140 chloride" is not publicly available, it

is identified as a multifunctional ruthenium (II) polypyridine complex. The molecular formula is

reported as C61H44Cl2N8Ru.[3]

Mechanism of Action: Selective Targeting and
Photodynamic Therapy
The antibacterial activity of agent 140 chloride is twofold, combining selective targeting of

Gram-positive bacteria with light-induced cytotoxicity.
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1. Selective Recognition of Gram-Positive Bacteria: The agent exhibits a unique selectivity for

Gram-positive bacteria due to its interaction with lipoteichoic acids (LTA), a major component of

their cell walls.[1][2] This interaction leads to the accumulation of the agent on the bacterial

membrane.

2. Aggregation-Induced Emission (AIE): Upon accumulation on the bacterial surface, the agent

undergoes aggregation, which activates its AIE properties. This results in luminescence,

allowing for the specific staining and detection of Gram-positive bacteria.[2]

3. Photodynamic Therapy (PDT): When exposed to light, the accumulated agent acts as a

photosensitizer, generating reactive oxygen species (ROS). These highly reactive molecules

induce oxidative stress, leading to damage of cellular components and ultimately bacterial cell

death. This phototoxic effect is the basis for its potent antibacterial activity under light

irradiation.[1][2]

Below is a diagram illustrating the proposed mechanism of action:
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Mechanism of Action of Antibacterial Agent 140 Chloride
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General In Vitro Antibacterial Assay Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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